Cas no 359459-81-7 (2-Propanone, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: 2-Propanone, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 359459-81-7
• MF: C₆H₈N₂OS₂
• MW: 188.270518302917
• CID: 1477672
• Update Time: 2024-08-24

2-Propanone, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• 1-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-one

• Inchi： 1S/C6H8N2OS2/c1-4(9)3-10-6-8-7-5(2)11-6/h3H2,1-2H3
• InChI Key： ZRCXMBCCHDFWEP-UHFFFAOYSA-N
• SMILES： C(SC1=NN=C(C)S1)C(=O)C

Computed Properties

• Exact Mass: 188.00794

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 317.2±44.0 °C(Predicted)
• PSA: 42.85
• pka: -0.51±0.10(Predicted)